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Compound of Interest

Compound Name: Diphenyl sulfide

Cat. No.: B1677679

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is of paramount importance. This guide provides comprehensive, immediate safety
and logistical information for the handling of Diphenyl sulfide (CAS No. 139-66-2), including

personal protective equipment (PPE) recommendations, operational procedures, and disposal
plans.

Diphenyl sulfide is a colorless to light-yellow liquid with a characteristic unpleasant odor.[1][2]
It is classified as harmful if swallowed, causes skin and serious eye irritation, and is very toxic
to aquatic life with long-lasting effects.[3][4][5] Adherence to strict safety protocols is essential
to minimize exposure and ensure a safe laboratory environment.

Physical and Chemical Properties
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Property Value Source
Molecular Formula C12H10S

Molecular Weight 186.27 g/mol

Appearance Colorless to light yellow liquid [11[2]
Odor Stench / Unpleasant [1112]
Melting Point -40 °C /[ -40 °F [1][6]
Boiling Point 296 °C /564.8 °F [1][6]
Flash Point > 112 °C/>233.6 °F [1]
Specific Gravity 1.110 [1]
Water Solubility Insoluble [2][6]

B Soluble in ether, benzene, and
Solubility o [2][6][7]
carbon disulfide

Hazard Identification and Classification

Hazard Class GHS Classification
Acute toxicity, Oral Category 4
Skin irritation Category 2
Aquatic hazard (acute) Category 1
Aquatic hazard (chronic) Category 1
Source:

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure to
Diphenyl sulfide.
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Personal Protective

Specifications and

Body Part .
Equipment Remarks
Must be tested and approved
under government standards
Safety glasses with side- such as NIOSH (US) or EN
Eyes/Face shields or tight-sealing safety 166 (EU).[8] Ensure that
goggles. eyewash stations and safety
showers are in close proximity
to the workstation.[1][8]
Wear appropriate protective
] ] gloves and clothing to prevent
Chemical-resistant gloves )
) o ] skin exposure.[9]
Skin (e.g., Nitrile rubber). Protective

clothing (e.g., lab coat).

Contaminated clothing should
be removed immediately and

washed before reuse.

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required if there is a risk of
inhaling vapors or aerosols,
particularly in poorly ventilated
areas.[8][9] Use should be
based on exposure limits and
in accordance with respiratory

protection standards.[8]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of Diphenyl sulfide in a laboratory

setting.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[1][9]

o Ensure that safety showers and eyewash stations are readily accessible and have been

recently tested.[1]
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Confirm that all necessary PPE is available and in good condition.

Keep incompatible materials, such as strong oxidizing agents, separate.[1][9]

. Handling the Chemical:

Wear the prescribed PPE (goggles, gloves, lab coat) throughout the handling process.

Avoid direct contact with skin and eyes.[9]

Do not eat, drink, or smoke in the work area.

Keep the container tightly closed when not in use.[1][9]

Wash hands thoroughly with soap and water after handling.[1]

. In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing all contaminated clothing. Get medical attention if skin irritation occurs.[1]

Ingestion: If swallowed, call a POISON CENTER or doctor immediately. Rinse mouth with
water.[1]

Inhalation: Remove the individual to fresh air. If the person is not breathing, provide artificial
respiration. Seek medical attention.[1]

. Storage:

Store in a cool, dry, and well-ventilated place.[1][9][10]

Keep the container tightly closed.[1][9]

Store away from heat, sources of ignition, and direct sunlight.[10]

Keep away from incompatible materials such as strong oxidizing agents.[1][9]
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Disposal Plan

Diphenyl sulfide and its containers must be disposed of as hazardous waste.
1. Waste Collection:

o Collect waste Diphenyl sulfide and any contaminated materials (e.g., absorbent pads,
gloves) in a designated, properly labeled, and sealed container.

2. Spill Management:

« In the event of a spill, ensure the area is well-ventilated.

e Wear appropriate PPE.

» Absorb the spill with an inert material such as sand, silica gel, or vermiculite.[1][9]

o Collect the absorbed material into a suitable container for disposal.[9]

3. Final Disposal:

o Dispose of the waste through an approved and licensed waste disposal company.[1][3]

o Follow all local, regional, national, and international regulations for hazardous waste
disposal.[9][11] Do not allow the chemical to enter drains or waterways.

Experimental Workflow: Handling Diphenyl Sulfide

The following diagram outlines the standard operating procedure for safely handling Diphenyl
sulfide in a laboratory setting.
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Workflow for Safe Handling of Diphenyl Sulfide
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Caption: Workflow for the safe handling of Diphenyl Sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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